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Introduction to Gold Bromide Chemistry

Gold tribromide (AuBr₃), often existing as a dimer (Au₂Br₆), is a dark-red to black crystalline solid that is

slightly soluble in water, forming intensely colored brownish-red aqueous solutions [1]. It is typically

produced by the direct reaction of elemental gold with excess liquid bromine at approximately 140°C [1]. In

hydrometallurgical applications, gold tribromide can form in leach liquors when bromine-containing

lixiviants are used to dissolve gold from ores or secondary sources like electronic waste [2] [1].

A key advantage of bromide-based gold leaching systems is their potential for faster kinetics and higher

efficiency compared to traditional cyanidation, particularly for certain refractory ores [2]. Gold in bromide

solutions primarily exists as the tetrabromoaurate(III) anion ([AuBr₄]⁻), especially in the presence of excess

bromide ions, which makes it highly amenable to recovery via solvent extraction techniques [1].

Sustainable Solvent Extraction Systems for Gold

Recent research has focused on developing more sustainable solvent extraction systems that replace

conventional petroleum-based diluents and hazardous extractants.
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Biomass-Derived Organic Phases

A significant advancement is the use of fully sustainable organic phases comprising malonamide extractants

dissolved in biodiesel (HVO100) as a diluent. This system aligns with the principles of green chemistry and

offers a safer alternative to traditional solvents [3]. The core components of this sustainable system include:

Extractant: Tetrakis-(2-ethylhexyl) malonamide, synthesized from biomass-derived chemicals [3].
Diluent: HVO100, a second-generation biodiesel produced by Neste, serving as a renewable

replacement for petroleum-based kerosene [3].
Mechanism: The malonamide extractant facilitates gold recovery through solvation, where the gold-

bromide complex is encapsulated by the extractant molecules in the organic phase.

This system has demonstrated excellent potential for gold recycling applications, with the added benefit of

reduced flammability compared to systems using methyl isobutyl ketone (MIBK) or 2,2,4-trimethyl-1,3-

pentanedioldiisobutyrate [3].

Comparative Extraction Systems

The table below summarizes various organic phases used or proposed for gold solvent extraction:

Table 1: Comparison of Solvent Extraction Systems for Gold Recovery

Extractant Diluent
Primary
Application

User/Proponent
Sustainability
Profile

Dibutylcarbitol Dibutylcarbitol Gold
Production

Vale Conventional

Methyl Isobutyl
Ketone (MIBK)

MIBK Gold
Production

Johnson
Matthey/Rustenberg

Conventional

Tributyl
Phosphate

Kerosene Gold Recycling
(proposed)

Kim et al. Conventional;
extractant is a

carcinogen

Tetra-2-
ethylhexyl

HVO100
Biodiesel

Gold
Recycling

Foreman et al. Sustainable
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Extractant Diluent
Primary
Application

User/Proponent
Sustainability
Profile

malonamide (proposed)

Aliquat 336 Dimethyloctanol Gold Recycling

(proposed)

Foreman et al. Intermediate

The sustainable system highlighted in this table represents a paradigm shift toward reducing the

environmental footprint of hydrometallurgical processes while maintaining high extraction efficiency [3].

Experimental Protocols

Protocol 1: Solvent Extraction of Gold from a Tribromide Leach
Liquor using a Sustainable Malonamide/Biodiesel System

This protocol describes the detailed methodology for extracting gold from a tribromide leach liquor using the

sustainable solvent system [3].

3.1.1 Materials and Equipment

Aqueous Feed Solution: Tribromide leach liquor (e.g., from digested electronic scrap). The gold
concentration should be determined beforehand by ICP-MS or ICP-OES [3].

Organic Phase: 0.1 M - 0.5 M Tetrakis-(2-ethylhexyl) malonamide in HVO100 biodiesel [3].
Chemicals: Hydrochloric acid (HCl) or Hydrobromic acid (HBr) for pH adjustment; Thiourea (0.1 M in

1 M HCl) for stripping [4].
Labware: 3.5 - 50 mL glass vials with plastic lids; Parafilm; Adjustable-volume pipettes (e.g., 100-

1000 µL) with polyethylene tips [3].
Instruments: Thermostated shaking incubator; Centrifuge; Inductively Coupled Plasma Mass

Spectrometer (ICP-MS) or Optical Emission Spectrometer (ICP-OES) for metal analysis [3].

3.1.2 Step-by-Step Procedure

Phase Preparation:
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Measure equal volumes (e.g., 2 mL each) of the pre-filtered gold tribromide leach liquor

(aqueous phase) and the malonamide/HVO100 solution (organic phase) into a 3.5 mL glass vial
[3].

Adjust the initial pH of the aqueous phase to approximately 1.0 using concentrated HCl or HBr
to ensure the gold remains as [AuBr₄]⁻ [4].

Equilibration and Mixing:

Securely close the vial and further seal it with Parafilm to prevent leakage [3].
Place the vial in a thermostated shaking incubator and agitate vigorously for 10-30 minutes at a

constant temperature (e.g., 25°C) to ensure thorough mixing and reach equilibrium [3].

Phase Separation:

After shaking, centrifuge the vial at 3000-4000 rpm for 5-10 minutes to achieve complete and

sharp phase separation [3].

Sampling and Analysis:

Carefully sample the lower aqueous phase using an adjustable pipette. To avoid cross-

contamination, depress the pipette button to the first stop before touching the organic layer,
then insert the tip into the aqueous phase and slowly draw up the sample [3].

Wipe the outside of the pipette tip with a clean laboratory wipe and dispense the sample into a
pre-weighed tube for dilution and analysis [3].

Analyze the metal concentration (especially Au) in the aqueous phase before and after
extraction using ICP-MS/OES [3].

Calculate the distribution ratio (D) and extraction efficiency (%E) using the formulas in Section
3.1.3.

3.1.3 Data Analysis and Calculation

Distribution Ratio (D): D = C_org / C_aq
Where C_org is the concentration of gold in the organic phase, and C_aq is the concentration

of gold in the aqueous phase at equilibrium. C_org is typically calculated by mass balance:
C_org = C_initial - C_aq [3].

Extraction Efficiency (%E): %E = (C_initial - C_aq) / C_initial × 100%
Separation Factor (β): β = D_Au / D_M, where D_M is the distribution ratio of a co-existing

impurity metal. This indicates the selectivity of the system for gold over other metals [5].
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Protocol 2: Stripping of Loaded Gold and Regeneration of the
Organic Phase

Once gold is successfully extracted into the organic phase, it must be recovered into a purified aqueous

solution, and the organic phase must be regenerated for reuse.

3.2.1 Materials and Procedure

Stripping Solution: 0.1 M Thiourea in 1 M HCl [4].

Procedure:
Separate the gold-loaded organic phase from the initial aqueous raffinate after extraction.

Contact the loaded organic phase with an equal volume of the thiourea stripping solution in a
clean vial.

Shake the mixture for 20-30 minutes at 25°C [4].
Centrifuge to separate the phases. The gold will be quantitatively transferred into the aqueous

stripping solution as a thiourea complex [4].
Analyze the gold concentration in the strip liquor to determine stripping efficiency.

The regenerated organic phase can now be recycled for the next extraction cycle.

The following workflow diagram illustrates the complete integrated process from leaching to purified gold

recovery:

Gold-bearing Feed Material
(e.g., e-waste, ore)

Bromide Leaching
(Br₂ solution, ~140°C)

Tribromide Leach Liquor
(Containing [AuBr₄]⁻)

Solvent Extraction
(Sustainable Organic Phase)

Aqueous Feed

Loaded Organic Phase
(Gold complexed)

Barren Raffinate
(Disposal/Further treatment)

Stripping
(0.1M Thiourea in 1M HCl)

Loaded Solvent

Purified Gold Solution
(For final recovery)

Regenerated Organic
(Recycled to extraction)

Stripped Solvent

Click to download full resolution via product page

Figure 1: Integrated Process Workflow for Gold Recovery via Solvent Extraction from Tribromide Leach

Liquors.
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Polymer Inclusion Membranes (PIMs) for Gold Recovery

As an alternative to traditional liquid-liquid extraction, Polymer Inclusion Membranes (PIMs) offer a non-

dispersive, solid-based separation method. These membranes consist of an extractant (e.g., D2EHAG - N-

[N,N-di(2-ethylhexyl)aminocarbonylmethyl]glycine) immobilized within a polymer matrix (e.g., PVC) [4].

Procedure: A PIM is placed between a gold-containing feed solution (2 M HCl) and a receiving strip
solution (0.1 M thiourea in 1 M HCl). Gold ions are selectively transported across the membrane from

the feed to the receiving phase [4].
Performance: This system has demonstrated exceptional selectivity, successfully recovering 96% of

gold from a synthetic discarded mobile phone leachate while leaving other metal ions behind [4].

Non-Conventional Stripping Methods

Advanced stripping techniques can streamline the recovery process. Hydrogen stripping involves

contacting the gold-loaded organic solvent with hydrogen gas in an autoclave under controlled temperature

and pressure. The gold is reduced directly to metallic powder while regenerating the extractant [6]. This

method is thermodynamically favorable for noble metals like gold and combines stripping and metal

recovery into a single step [6].

Troubleshooting and Optimization Guidelines

Successful implementation of these protocols requires careful attention to potential issues. The table below

lists common challenges and suggested solutions:

Table 2: Troubleshooting Guide for Gold Solvent Extraction from Tribromide Liquors

Problem Potential Cause Suggested Solution

Low Gold Extraction

Efficiency

Incufficient extractant

concentration; pH too high
causing hydrolysis

Increase extractant molarity; Ensure

aqueous phase is strongly acidic (pH ~1) [4].
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Problem Potential Cause Suggested Solution

Poor Phase
Separation

Formation of stable emulsions Use phase modifiers (e.g., decanol);
Increase centrifugation speed/duration [6].

Low Selectivity over
Impurities (e.g., Cu,

Fe)

Extractant lacks specificity;
Bromo-complexes of impurities

are co-extracted

Optimize HCl/Br⁻ concentration to suppress
impurity complex formation; Use more

selective extractants like D2EHAG [4].

Incomplete Stripping Ineffective stripping agent or

conditions

Increase thiourea concentration or

temperature; Use multiple stripping stages
[4].

Organic Phase
Degradation

Oxidative degradation or
hydrolysis

Perform operations under inert atmosphere
(Argon); Control process temperature to

avoid thermal breakdown [3].

Conclusion

Solvent extraction presents a highly efficient and selective method for recovering gold from tribromide leach

liquors. The protocols outlined herein, particularly those utilizing the sustainable malonamide/HVO100

biodiesel system, provide researchers with a robust framework for implementing this technology. The

continuous development of novel extractants, sustainable diluents, and advanced contactors like PIMs

promises to further enhance the efficiency, selectivity, and environmental profile of gold recovery processes

in the future.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. (III) bromide - Wikipedia Gold [en.m.wikipedia.org]

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 7 / 8 Tech Support

https://www.911metallurgist.com/blog/solvent-extraction-stripping-methods/
https://colab.ws/articles/10.1016%2Fj.seppur.2018.04.031
https://colab.ws/articles/10.1016%2Fj.seppur.2018.04.031
https://pubs.rsc.org/en/content/articlehtml/2024/su/d3su00078h
https://www.smolecule.com/products/s570179?utm_src=pdf-custom-synthesis
https://en.m.wikipedia.org/wiki/Gold_tribromide
https://www.smolecule.com/products/s570179?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


2. Bromides - 911Metallurgist Gold [911metallurgist.com]

3. Sustainable solvent of extraction and other metals with biomass... gold [pubs.rsc.org]

4. Recovery of gold ions from discarded mobile phone leachate... | CoLab [colab.ws]

5. Purification of Sulphate Leach of Spent Raneynickel Catalyst... Liquor [pmc.ncbi.nlm.nih.gov]

6. Stripping Solvent - 911Metallurgist Extraction Methods [911metallurgist.com]

To cite this document: Smolecule. [Comprehensive Application Notes & Protocols: Solvent Extraction

of Gold from Tribromide Leach Liquors]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b570179#solvent-extraction-gold-tribromide-leach-liquor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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